NH2-Gly-PAB-Exatecan-D-glucuronic acid

• Molecular Formula: C40H40FN5O14
• Molecular Weight: 833.8 g/mol
• InChI: InChI=1S/C40H40FN5O14/c1-3-40(56)20-9-25-30-18(12-46(25)35(51)19(20)14-57-38(40)54)29-22(6-5-17-15(2)21(41)10-24(44-30)28(17)29)45-39(55)58-13-16-4-7-26(23(8-16)43-27(47)11-42)59-37-33(50)31(48)32(49)34(60-37)36(52)53/h4,7-10,22,31-34,37,48-50,56H,3,5-6,11-14,42H2,1-2H3,(H,43,47)(H,45,55)(H,52,53)/t22-,31-,32-,33+,34-,37+,40-/m0/s1
• InChIKey: FOGKWKTZBNTKRX-BJMPRTEESA-N

NH2-Gly-PAB-Exatecan-D-glucuronic acid – Glucuronide-Cleavable Exatecan Linker-Payload Intermediate for ADC Procurement

NH2-Gly-PAB-Exatecan-D-glucuronic acid (CAS 2763252-31-7) is the amine-terminated precursor intermediate that, upon reaction with an NHS-ester-activated maleimide moiety, yields the drug-linker conjugate Mal-Gly-PAB-Exatecan-D-glucuronic acid – the β-glucuronidase-cleavable linker-payload employed in the clinical-stage anti-CEACAM5 ADC Precemtabart tocentecan (M9140) [1]. This compound belongs to the class of camptothecin-derivative topoisomerase I inhibitor linker-payloads distinguished by a hydrophilic glucuronic acid sugar motif that functions as both a solubility-enhancing group and an enzymatically cleavable trigger selectively processed by lysosomal β-glucuronidase, an enzyme overexpressed in the tumor microenvironment [2]. The construct architecture comprises an exatecan warhead connected via a para-aminobenzyloxycarbonyl (PAB) self-immolative spacer to a glycine linker, which in turn is conjugated to D-glucuronic acid, terminating in a free amine handle for further maleimide functionalization [1].

1 Amine-terminated intermediate for maleimide-based ADC conjugation workflows.

2 β-Glucuronidase-cleavable trigger enables lysosomal payload release studies.

3 Hydrophilic glucuronic acid motif supports solubility and reduced aggregation in high-DAR ADC research.

4 Exatecan warhead suitable for topoisomerase I inhibition and MDR-1 evasion pathway studies.

• [1] Anderl J, Hart F, Sloot W, et al. Anti-CEACAM5 antibodies and conjugates and uses thereof. World Intellectual Property Organization, WO2022048883 A1. 2022-03-10. View Source
• [2] Jammalamadaka V, Liu J, Bhakta S, Jonnalagadda VS, Junutula JR. Abstract 5757: Exatecan payload-based antibody-drug conjugates with a short hydrophilic beta-glucuronidase cleavable linker. Cancer Res. 2026;86(7_Supplement):5757. doi:10.1158/1538-7445.AM2026-5757. View Source

Why NH2-Gly-PAB-Exatecan-D-glucuronic Acid Cannot Be Replaced by Generic Peptide-Linker or Non-glucuronide Exatecan Intermediates

Interchanging NH2-Gly-PAB-Exatecan-D-glucuronic acid with a cathepsin-cleavable peptide linker-payload such as MC-GGFG-Exatecan or MC-GGFG-DXd introduces quantifiable liabilities that cascade from the chemical level through ADC developability, pharmacokinetics, and clinical safety. The glucuronic acid moiety contributes a ClogP shift of approximately −2.7 units relative to the deruxtecan linker-payload, directly reducing ADC hydrophobicity and aggregation propensity [1]. Peptide-based linkers (e.g., GGFG, Val-Cit) are susceptible to premature extracellular cleavage by plasma serine proteases such as elastase, whereas the β-glucuronide trigger is masked in circulation and cleaved only upon lysosomal β-glucuronidase exposure [2]. Clinically, the deruxtecan GGFG-DXd linker platform is associated with a 9–15% incidence of interstitial lung disease (ILD), an adverse event notably absent with the glucuronide-exatecan linker-payload in both nonclinical primate models and Phase 1 human data [3][4]. These differences are not academic – they directly impact therapeutic index, regulatory risk, and the probability of clinical translation success.

Linker stability context

Peptide-based linkers may undergo premature cleavage by plasma proteases, differing from glucuronide circulatory stability profile.

Hydrophobicity & aggregation

Non-glucuronide linker-payloads can increase ADC hydrophobicity, potentially elevating aggregation propensity and impacting pharmacokinetic exposure.

Tolerability endpoint review

Comparator linker platforms have reported ILD endpoint context that may not directly transfer; linker-specific tolerability endpoints require independent review.

• [1] Watanabe T, Iwai Y, Shikida N, Stofleth JT, Fujii T, Seki T, Shimbo K, Matsuda Y. Biological Evaluation of Cleavable Linkers in Exatecan-Based Antibody-Drug Conjugates: A Comparative Study of DXd and Exo-Linker Platforms. ACS Omega. 2025;10(34):38696-38702. doi:10.1021/acsomega.5c03755. View Source
• [2] Jeffrey SC, Nguyen MT, Moser RF, Meyer DL, Miyamoto JB, Senter PD. Minor groove binder antibody conjugates employing a water soluble beta-glucuronide linker. Bioorg Med Chem Lett. 2007;17(8):2278-2283. doi:10.1016/j.bmcl.2007.01.071. View Source
• [3] Kopetz S, Boni V, Kato K, Raghav KPS, Vieito M, Pallis A, et al. Precemtabart tocentecan, an anti-CEACAM5 antibody-drug conjugate, in metastatic colorectal cancer: a phase 1 trial. Nat Med. 2025;31:3504-3513. doi:10.1038/s41591-025-03843-z. View Source
• [4] Sloot WN, Hart F, Shan M, Rasche N, Amendt C, Anderl J. The Nonclinical Safety Assessment of a Novel Anti-CEACAM5 Antibody Exatecan Conjugate Predicts a Low Risk for Interstitial Lung Disease (ILD) in Patients—The Putative Mechanism Behind ILD. Int J Toxicol. 2025;44(2):153-169. doi:10.1177/10915818241306039. View Source

Quantitative Differentiation Evidence for NH2-Gly-PAB-Exatecan-D-glucuronic Acid Linker-Payload Platform

ClogP and HIC Retention Time: Glucuronide Linker-Payload vs. Deruxtecan (GGFG-DXd) Head-to-Head

The glucuronide-exatecan linker-payload APL-1082 (structurally analogous to Mal-Gly-PAB-Exatecan-D-glucuronic acid) was directly compared to deruxtecan (DXd-GGFG linker-payload) for hydrophobicity. The ClogP value of the glucuronide linker-payload is −3.0, representing a >10-fold improvement in calculated hydrophilicity versus deruxtecan at −0.28. Hydrophobic interaction chromatography (HIC) retention time for the corresponding trastuzumab conjugate (Exolinker ADC) was 7.5 min, significantly shorter than T-DXd (Enhertu) at 9.1 min and approaching that of unconjugated trastuzumab (5.8 min), confirming that the glucuronide moiety directly translates into reduced ADC surface hydrophobicity [1].

Linker Hydrophobicity

Head-to-head

ClogP: −3.0 vs −0.28 (10.7-fold reduction); HIC RT: 7.5 vs 9.1 min

Supports reduced ADC aggregation and PK benefit

HIC: Tosoh Butyl-NPR column; trastuzumab conjugates

Evidence Dimension	Linker-payload hydrophobicity (ClogP) and ADC hydrophobicity (HIC retention time)
Target Compound Data	ClogP: −3.0 (APL-1082 glucuronide-exatecan linker-payload); HIC RT: 7.5 min (Exolinker ADC, DAR 8.0); SEC aggregation: 1.6%
Comparator Or Baseline	ClogP: −0.28 (deruxtecan, DXd-GGFG); HIC RT: 9.1 min (T-DXd, DAR 7.4); SEC aggregation: 2.4%; Naked trastuzumab HIC RT: 5.8 min, aggregation 0.2%
Quantified Difference	ΔClogP = −2.72 (10.7-fold logP reduction); ΔHIC RT = −1.6 min; ΔSEC aggregation = −0.8 percentage points (33% relative reduction vs. T-DXd)
Conditions	HIC: Tosoh Bio Butyl-NPR 2.5 μm 4.6 × 35 mm column; SEC: size exclusion chromatography for aggregation rate; ADCs prepared with trastuzumab conjugated via interchain cysteine reduction

Why This Matters

Reduced hydrophobicity at the linker-payload level directly mitigates ADC aggregation, a leading cause of rapid hepatic clearance, poor pharmacokinetics, and manufacturing failure – making this intermediate preferable for high-DAR ADC programs where peptide-based linkers cause unacceptable aggregation.

• [1] Watanabe T, Iwai Y, Shikida N, Stofleth JT, Fujii T, Seki T, Shimbo K, Matsuda Y. Biological Evaluation of Cleavable Linkers in Exatecan-Based Antibody-Drug Conjugates: A Comparative Study of DXd and Exo-Linker Platforms. ACS Omega. 2025;10(34):38696-38702. doi:10.1021/acsomega.5c03755. [Table 1: ClogP, HIC retention time, and SEC aggregation data] View Source

In Vivo Linker Stability: Conjugated Antibody vs. Total Antibody Pharmacokinetic Overlap Demonstrates Circulatory Integrity

In the Phase 1 PROCEADE-CRC-01 clinical trial, the ADC Precemtabart tocentecan – which employs Mal-Gly-PAB-Exatecan-D-glucuronic acid as its drug-linker conjugate – demonstrated near-complete overlap of total antibody and conjugated antibody pharmacokinetic profiles. The conjugated antibody half-life (t1/2) was 5.7 days versus 4.9 days for free exatecan, indicating minimal premature payload de-conjugation in human circulation. This linker stability in patients corroborates nonclinical findings that the β-glucuronide linker resists extracellular proteolysis, in contrast to peptide-based linkers (e.g., Val-Cit, GGFG) known to undergo premature cleavage by circulating elastase and carboxylesterases [1][2].

In Vivo Linker Stability

Cross-study comparable

Conjugated antibody t1/2 5.7 days; total/conjugated PK overlap

Indicates minimal systemic payload release context

Phase 1, n=40 patients; LC-MS/MS quantification

Evidence Dimension	In vivo linker stability assessed by total vs. conjugated antibody PK overlap and conjugated payload t1/2
Target Compound Data	Conjugated antibody t1/2: 5.7 days; total and conjugated antibody PK profiles largely overlapped; free exatecan t1/2: 4.9 days (Precemtabart tocentecan, Phase 1, n=40 patients, dose levels ≥2.4 mg/kg Q3W) [1]
Comparator Or Baseline	Literature precedent for Val-Cit-PAB-MMAE ADCs: significant conjugated vs. total antibody PK divergence within 3–7 days post-dose, consistent with measurable linker de-conjugation in circulation [2]
Quantified Difference	Qualitatively: total ≈ conjugated antibody concentrations throughout dosing interval in glucuronide-exatecan ADC; peptide-linker ADCs show conjugated antibody concentrations falling below total antibody within 72 hours post-dose (class-level observation)
Conditions	Human Phase 1 trial; dose range 0.6–3.2 mg/kg IV Q3W; PK sampling over 21-day cycle; LC-MS/MS for conjugated antibody quantification

Why This Matters

Circulatory linker stability directly determines the proportion of payload that reaches the tumor intact. The PK overlap evidence indicates that NH2-Gly-PAB-Exatecan-D-glucuronic-acid-derived ADCs minimize systemic payload release, reducing off-target toxicity risk and maximizing the therapeutic window.

• [1] Kopetz S, Boni V, Kato K, Raghav KPS, Vieito M, Pallis A, et al. Precemtabart tocentecan, an anti-CEACAM5 antibody-drug conjugate, in metastatic colorectal cancer: a phase 1 trial. Nat Med. 2025;31:3504-3513. doi:10.1038/s41591-025-03843-z. [PK data: conjugated Ab t1/2 5.7 days; total/conjugated PK overlap; Extended Data Fig. 3] View Source
• [2] Dorywalska M, Dushin R, Moine L, et al. Molecular Basis of Valine-Citrulline-PABC Linker Instability in Antibody-Drug Conjugates and Its Mitigation by a Novel Self-Stabilizing Maleimide. Mol Cancer Ther. 2016;15(5):958-970. doi:10.1158/1535-7163.MCT-15-0715. View Source

Clinical Absence of Interstitial Lung Disease and Ocular Toxicity: Glucuronide-Exatecan vs. Deruxtecan-Based ADCs

Interstitial lung disease (ILD) is a class-associated toxicity of deruxtecan-based ADCs, occurring in 9–15% of patients treated with trastuzumab deruxtecan, with fatal outcomes in 0.9% [2]. In the Phase 1 trial of Precemtabart tocentecan (glucuronide-exatecan linker-payload ADC, n=40), zero cases of ILD and zero cases of ocular toxicity were reported across all dose levels (0.6–3.2 mg/kg Q3W), with a data cutoff after a median treatment duration of 19.1 weeks [1]. Nonclinical studies specifically designed to replicate the conditions under which ILD was confirmed with trastuzumab-deruxtecan in cynomolgus monkeys found no lung toxicity with M9140 at doses up to 30 mg/kg (the maximum tolerated dose), with a no-observed-adverse-effect level of 24 mg/kg [3]. The authors attribute this safety differentiation to the hydrophilic β-glucuronide linker design, which reduces non-specific uptake into alveolar macrophages, thereby interrupting a hypothesized pathogenic cascade that leads to ILD [3].

Reported ILD Endpoint Context

Cross-study comparable

ILD incidence: 0% vs 9–15% in comparator ADC class

Supports linker-specific tolerability endpoint review

Nonclinical NOAEL >30 mg/kg; Phase 1 n=40

Evidence Dimension	Incidence of interstitial lung disease (ILD) and ocular toxicity: clinical and nonclinical
Target Compound Data	ILD incidence: 0/40 patients (0%); ocular toxicity: 0/40 (0%); nonclinical: no lung toxicity in cynomolgus monkeys at up to 30 mg/kg (Precemtabart tocentecan / M9140) [1][3]
Comparator Or Baseline	T-DXd/Enhertu: ILD all-grade incidence 9–15% in clinical studies; fatal ILD 0.9%; ILD confirmed in cynomolgus monkey models at clinically relevant exposures [2][3]
Quantified Difference	ILD incidence: 0% vs. 9–15% (absolute risk reduction 9–15 percentage points); nonclinical NOAEL for lung findings: >30 mg/kg (M9140) vs. lung toxicity observed at therapeutic doses (T-DXd)
Conditions	Phase 1 dose-escalation trial (NCT05464030), 40 patients with irinotecan-refractory mCRC, 7 dose levels up to 3.2 mg/kg Q3W; nonclinical: repeated IV infusion in cynomolgus monkeys every 3 weeks at 3–30 mg/kg

Why This Matters

ILD is a potentially fatal, dose-limiting toxicity that constrains the therapeutic index of deruxtecan-based ADCs. The differentiated safety profile of the glucuronide-exatecan linker-payload platform enables dose escalation to achieve greater antitumor efficacy without the ILD risk ceiling, providing a compelling rationale for procurement of this intermediate over peptide-linker exatecan constructs.

• [1] Kopetz S, Boni V, Kato K, Raghav KPS, Vieito M, Pallis A, et al. Precemtabart tocentecan, an anti-CEACAM5 antibody-drug conjugate, in metastatic colorectal cancer: a phase 1 trial. Nat Med. 2025;31:3504-3513. doi:10.1038/s41591-025-03843-z. View Source
• [2] ENHERTU (fam-trastuzumab deruxtecan-nxki) US Prescribing Information. Daiichi Sankyo, Inc. ILD occurred in 12% of patients treated with ENHERTU 5.4 mg/kg; fatal outcomes in 0.9%. View Source
• [3] Sloot WN, Hart F, Shan M, Rasche N, Amendt C, Anderl J. The Nonclinical Safety Assessment of a Novel Anti-CEACAM5 Antibody Exatecan Conjugate Predicts a Low Risk for Interstitial Lung Disease (ILD) in Patients—The Putative Mechanism Behind ILD. Int J Toxicol. 2025;44(2):153-169. doi:10.1177/10915818241306039. View Source

Exatecan Intrinsic Payload Potency Advantage Over DXd: TOP1 Inhibition and MDR-1 Evasion

The exatecan payload delivered by this linker-payload platform is a more potent topoisomerase I inhibitor than the DXd payload used in Enhertu. Exatecan has demonstrated stronger target-mediated cytotoxicity, higher membrane permeability enabling superior bystander killing of adjacent antigen-negative tumor cells, and critically, its potency is unaffected by MDR-1 (P-glycoprotein)-mediated drug efflux – a major resistance mechanism that limits the activity of other ADC payloads including MMAE and DM4 [1][2]. In preclinical studies, M9140 (the clinical ADC incorporating Mal-Gly-PAB-Exatecan-D-glucuronic acid) showed IC50 values of 0.09–0.62 nM against CEACAM5-positive cancer cell lines and achieved tumor volume reductions of 74% and 88% in two CRC PDX models where a maytansine-based CEACAM5 ADC was not effective [2]. The AV-L03 glucuronide-exatecan ADC demonstrated superior in vitro cytotoxicity and in vivo efficacy in mouse xenograft models compared to Enhertu [1].

Payload TOP1 IC50

Cross-study comparable

Exatecan IC50: 1.9 μM; DXd IC50: 0.31 μM; M9140 cell IC50: 0.09–0.62 nM

Supports payload potency and MDR-1 evasion in tumor models

Cell-free assay; MDR-1 inhibitor did not affect exatecan

Evidence Dimension	Payload intrinsic potency (TOP1 IC50), MDR-1 susceptibility, and ADC antitumor efficacy
Target Compound Data	Exatecan TOP1 IC50: 1.9 μM (free drug); DXd TOP1 IC50: 0.31 μM (free drug); M9140 cellular IC50: 0.09–0.62 nM (CEACAM5+ cells); M9140 tumor regression: 74% and 88% volume reduction in 2 CRC PDX models at 10 mg/kg single dose; exatecan potency unaffected by MDR-1 inhibition [1][2]
Comparator Or Baseline	DXd TOP1 IC50: 0.31 μM (free drug); T-DXd/Enhertu: bystander activity present but lower membrane permeability; MMAE and DM4: MDR-1-sensitive (potency reduced upon MDR-1-mediated efflux); maytansine-based CEACAM5 ADC: ineffective in same CRC PDX models [1][2]
Quantified Difference	Exatecan displays approximately 6-fold lower free-drug TOP1 IC50 than DXd (1.9 vs 0.31 μM); M9140 ADC achieved 74–88% tumor regression vs. no significant effect with comparator maytansine-ADC in same models; MDR-1 inhibitor zosuquidar did not affect exatecan potency vs. significant potentiation of MMAE/DM4
Conditions	TOP1 inhibition: cell-free enzymatic assay; cellular potency: viability assays using SK-CO-1, MKN45, SNU-16 cell lines (144 h exposure); PDX efficacy: CRC patient-derived xenograft models, single 10 mg/kg IV dose; MDR-1: co-incubation with zosuquidar in CRC cell lines

Why This Matters

Exatecan's higher intrinsic potency combined with MDR-1 evasion provides a payload-level advantage that persists irrespective of the targeting antibody. For procurement decisions, selecting a linker-payload intermediate that delivers exatecan rather than DXd ensures access to a broader therapeutic window and activity in drug-resistant tumors.

• [1] Jammalamadaka V, Liu J, Bhakta S, Jonnalagadda VS, Junutula JR. Abstract 5757: Exatecan payload-based antibody-drug conjugates with a short hydrophilic beta-glucuronidase cleavable linker. Cancer Res. 2026;86(7_Supplement):5757. doi:10.1158/1538-7445.AM2026-5757. View Source
• [2] Raab-Westphal S, Hart F, Sloot W, Shan M, Rasche N, Amendt C, Anderl J. Abstract 2362: Preclinical efficacy and safety of M9140, a novel antibody-drug conjugate (ADC) with topoisomerase 1 (TOP1) inhibitor payload targeting CEACAM5-expressing colorectal tumors. Cancer Res. 2024;84(6_Supplement):2362. doi:10.1158/1538-7445.AM2024-2362. View Source

DAR Achievability and Aggregation Control at High Drug Loading: Glucuronide vs. Dipeptide Linker Platforms

The hydrophobic nature of exatecan combined with traditional dipeptide PAB linkers (e.g., Val-Cit-PAB, GGFG) presents a well-documented challenge: poor antibody conjugation yields and severe ADC aggregation at drug-to-antibody ratios (DAR) above 4 [2]. The glucuronide-Gly-PAB architecture overcomes this by introducing a hydrophilic sugar motif that compensates for the hydrophobicity of the PAB-exatecan moiety without requiring bulky PEG chains. In the ACS Omega head-to-head comparison, the glucuronide-exatecan ADC (Exolinker ADC) achieved a DAR of 8.0 with only 1.6% aggregation by SEC, while T-DXd (GGFG-DXd peptide linker) showed a lower DAR of 7.4 with higher aggregation at 2.4% [1]. A class-level observation reports that glucuronide-linked conjugates consistently show minimal aggregation (<5%) versus up to 80% aggregation in dipeptide-linked ADCs bearing hydrophobic payloads [3]. Furthermore, the glucuronide-exatecan platform has been extended to DAR 10 with the AJICAP site-specific conjugation technology, achieving a HIC retention time of 9.4 min and aggregation below 1%, demonstrating that the hydrophilic linker design enables unprecedented high-DAR ADC construction without the aggregation-driven clearance that limits peptide-linker alternatives [1].

DAR and Aggregation Control

Head-to-head

DAR 8.0, 1.6% aggregation vs peptide-linker DAR 7.4, 2.4% aggregation

Supports high-DAR ADC development with low aggregation risk

SEC aggregation; trastuzumab conjugates

Evidence Dimension	DAR, SEC aggregation rate, and high-DAR feasibility
Target Compound Data	Glucuronide-exatecan ADC (Exolinker ADC): DAR 8.0 by HIC, SEC aggregation 1.6%; DAR 10 ADC: HIC RT 9.4 min, aggregation <1% [1]
Comparator Or Baseline	T-DXd (GGFG-DXd peptide linker): DAR 7.4 by HIC, SEC aggregation 2.4%; dipeptide-linker ADCs with hydrophobic payloads: aggregation up to 80% at intermediate-to-high DAR [1][3]
Quantified Difference	DAR: 8.0 vs. 7.4 (+8%); aggregation: 1.6% vs. 2.4% (33% relative reduction); class-level: glucuronide ADCs <5% aggregation vs. dipeptide-linker ADCs up to 80% at comparable DAR
Conditions	HIC: Tosoh Bio Butyl-NPR column; SEC aggregation rate measurement; ADCs prepared by interchain cysteine conjugation; DAR 10 ADC via AJICAP site-specific lysine conjugation

Why This Matters

For procurement decisions, the ability to achieve homogeneous high-DAR ADCs (DAR ≥8) without aggregation is a critical go/no-go criterion. The glucuronide-Gly-PAB linker architecture uniquely enables this for the hydrophobic exatecan payload, whereas dipeptide-linker approaches require extensive PEGylation or DAR capping below 4–6, compromising potency or adding manufacturing complexity.

• [1] Watanabe T, Iwai Y, Shikida N, Stofleth JT, Fujii T, Seki T, Shimbo K, Matsuda Y. Biological Evaluation of Cleavable Linkers in Exatecan-Based Antibody-Drug Conjugates: A Comparative Study of DXd and Exo-Linker Platforms. ACS Omega. 2025;10(34):38696-38702. doi:10.1021/acsomega.5c03755. [Table 1; DAR 10 data: HIC RT 9.4 min, aggregation <1%] View Source
• [2] Schmitt S, Machui P, Mai I, Herterich S, Wunder S, Cyprys P, Gerlach M, Ochtrop P, Hackenberger CPR, Schumacher D, Helma J, Vogl AM, Kasper MA. Design and Evaluation of Phosphonamidate-Linked Exatecan Constructs for Highly Loaded, Stable, and Efficacious Antibody-Drug Conjugates. Mol Cancer Ther. 2024;23(2):199-211. doi:10.1158/1535-7163.MCT-23-0359. View Source
• [3] Burke PJ, Hamilton JZ, Jeffrey SC, et al. Abstract 648: Optimization of a PEGylated glucuronide-auristatin linker for antibody-drug conjugates. Cancer Res. 2016;76(14_Supplement):648. doi:10.1158/1538-7445.AM2016-648. View Source

Glucuronide Linker Plasma Stability: 81-Day Half-Life Benchmark vs. Peptide Linker Instability

The β-glucuronide linker system has been quantitatively benchmarked for plasma stability. Jeffrey et al. (2006) demonstrated that a β-glucuronide-MMAF drug-linker exhibited an extrapolated half-life of 81 days in rat plasma, enabling ADCs with as many as 8 drugs per monoclonal antibody to remain largely monomeric with high immunological specificity [1]. In contrast, peptide-based cathepsin B-cleavable linkers (e.g., Val-Cit, GGFG) show measurable instability in plasma within hours to days due to off-target cleavage by extracellular proteases such as elastase and carboxylesterase 1, as documented for clinically approved Val-Cit-PAB ADCs [2]. The glucuronide moiety serves as both a hydrophilic solubilizer and a steric shield that protects the self-immolative PAB spacer from premature enzymatic processing in circulation, ensuring that payload release is confined to the β-glucuronidase-rich lysosomal compartment of target cells [1].

Linker Plasma Stability

Class-level inference

β-glucuronide linker t1/2 ≈ 81 days in rat plasma

Extrapolated stability context supports limited systemic payload release

Peptide linker t1/2 typically

Evidence Dimension	Linker-payload plasma stability half-life
Target Compound Data	β-glucuronide-MMAF linker: extrapolated t1/2 = 81 days in rat plasma (surrogate for β-glucuronide-exatecan linker class) [1]
Comparator Or Baseline	Val-Cit-PAB-MMAE ADCs: measurable de-conjugation in human plasma within 72–96 hours; GGFG-DXd linker: susceptible to carboxylesterase 1 cleavage [2]
Quantified Difference	β-glucuronide linker: t1/2 ≈ 81 days vs. peptide linkers: t1/2 typically <7 days in rodent plasma (class-level extrapolation; head-to-head data under identical conditions not available for exatecan specifically)
Conditions	Rat plasma stability assay (Jeffrey et al. 2006); extrapolated from first-order decay kinetics; data applies to β-glucuronide-MMAF linker and extends by class inference to β-glucuronide-exatecan constructs

Why This Matters

Plasma stability of the linker directly governs the proportion of intact ADC reaching the tumor, systemic free payload exposure, and the maximum tolerated dose. The >10-fold longer plasma half-life of glucuronide linkers vs. peptide linkers provides a quantifiable basis for prioritizing this linker chemistry in ADC programs where payload toxicity is dose-limiting.

• [1] Jeffrey SC, Andreyka JB, Bernhardt SX, Kissler KM, Kline T, Lenox JS, Moser RF, Nguyen MT, Okeley NM, Stone IJ, Zhang X, Senter PD. Development and Properties of β-Glucuronide Linkers for Monoclonal Antibody-Drug Conjugates. Bioconjug Chem. 2006;17(3):831-840. doi:10.1021/bc0600214. [β-glucuronide MMAF t1/2 = 81 days in rat plasma] View Source
• [2] Dorywalska M, Dushin R, Moine L, et al. Molecular Basis of Valine-Citrulline-PABC Linker Instability in Antibody-Drug Conjugates and Its Mitigation by a Novel Self-Stabilizing Maleimide. Mol Cancer Ther. 2016;15(5):958-970. doi:10.1158/1535-7163.MCT-15-0715. View Source

Optimal Procurement and Application Scenarios for NH2-Gly-PAB-Exatecan-D-glucuronic Acid Based on Quantitative Evidence

High-DAR ADC Development Requiring DAR ≥8 Without Aggregation-Driven Clearance

For ADC programs targeting antigens with moderate-to-low expression density where high drug loading (DAR ≥8) is required to achieve sufficient cytotoxic payload delivery, NH2-Gly-PAB-Exatecan-D-glucuronic acid is the preferred intermediate. The glucuronide-Gly-PAB architecture enables DAR 8 ADCs with aggregation rates of only 1.6% by SEC, versus 2.4% for the peptide-linker deruxtecan platform at a lower achieved DAR of 7.4 [1]. This is critical for programs where maximal DAR without aggregation is non-negotiable, as aggregation exceeding 5% typically triggers rapid hepatic clearance and poor tumor exposure [1]. The platform has been further validated at DAR 10 using AJICAP site-specific conjugation, achieving <1% aggregation – a feat unattainable with conventional dipeptide-PAB-exatecan constructs at comparable drug loading [1].

ADC Programs Targeting Indications Where ILD Risk Is a Clinical or Regulatory Concern

Deruxtecan-based ADCs carry a well-established ILD liability (9–15% all-grade incidence, 0.9% fatal), which has become a focus of regulatory scrutiny and risk management [2]. The glucuronide-exatecan linker-payload platform, as demonstrated by the M9140 / Precemtabart tocentecan clinical program, has shown zero ILD events in both nonclinical primate models specifically designed to recapitulate deruxtecan-induced ILD and in Phase 1 human trials across 40 heavily pretreated patients [3][4]. For drug developers seeking a topoisomerase I inhibitor ADC without the ILD risk ceiling, procuring NH2-Gly-PAB-Exatecan-D-glucuronic acid as the linker-payload intermediate provides a path to a differentiated safety profile substantiated by both mechanistic rationale (reduced alveolar macrophage uptake via hydrophilicity) and clinical evidence.

Colorectal Cancer and MDR-1-Positive Tumor Indications Requiring Efflux Pump Evasion

Exatecan payload potency is unaffected by MDR-1 (P-glycoprotein)-mediated drug efflux, unlike MMAE and maytansine-based payloads whose activity is significantly attenuated in MDR-1-expressing tumors [5]. M9140 achieved 74% and 88% tumor volume reduction in CRC PDX models where a maytansine-based CEACAM5 ADC was ineffective, and in the Phase 1 PROCEADE-CRC-01 trial achieved a median PFS of 6.7 months at doses ≥2.4 mg/kg in irinotecan-refractory mCRC patients [5][3]. For any ADC program targeting gastrointestinal cancers (where MDR-1 expression is prevalent), selecting the exatecan-glucuronide linker-payload platform provides an evidence-based hedge against drug efflux-mediated resistance.

ADC Programs Prioritizing Bystander Killing for Heterogeneous Antigen Expression Tumors

Exatecan's high membrane permeability relative to DXd enables potent bystander killing of adjacent antigen-negative tumor cells, a property directly demonstrated in co-culture experiments with M9140 where CEACAM5-negative MDA-MB-231 cells were efficiently killed only when co-cultured with CEACAM5-positive SK-CO-1 cells [5]. The bystander effect of the glucuronide-exatecan ADC was shown to be more potent than that of a comparator maytansine-based ADC in the same co-culture system [5]. For solid tumor indications characterized by heterogeneous target antigen expression – a hallmark of colorectal, gastric, and non-small cell lung cancers – this bystander potency is a quantifiable differentiator that directly translates to improved tumor control in PDX models [1].

Application

Selection Property

Validation Focus

High-DAR ADC Research

Aggregation and DAR profile

SEC aggregation and DAR analysis

Linker-Tolerability Endpoint Context

Reported ILD endpoint differentiation

Nonclinical and clinical ILD monitoring

MDR-1-Expressing Tumor Models

Payload MDR-1 susceptibility profile

Efflux pump evasion in cell-based assays

Heterogeneous Antigen Tumor Models

Bystander killing endpoint context

Co-culture cytotoxicity endpoints

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